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Compound of Interest |

4-

Compound Name: (Cyclohexanecarboxamido)benzoi
¢ acid

CAS No.: 180991-56-4

Cat. No.: B3247289

Get Quote

This guide provides an in-depth technical analysis of 4-(Cyclohexanecarboxamido)benzoic

acid, a molecule of interest in drug development and materials science. As of this publication, a
definitive single-crystal X-ray structure for this specific compound is not publicly available in
crystallographic databases. This situation is common in research and presents an opportunity
to leverage a multi-technique, comparative approach to predict its solid-state behavior.

Here, we will use high-quality X-ray crystallography data from a closely related analogue, 4-
(Cyclopropanecarboxamido)benzoic acid, as our primary reference. By comparing this known
structure with data from other analytical techniques—such as Nuclear Magnetic Resonance
(NMR), Infrared (IR) Spectroscopy, and Thermal Analysis—we can construct a robust and
predictive model for the target compound. This guide is designed for researchers, scientists,
and drug development professionals who require a deep understanding of molecular structure
and its impact on material properties.
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Part 1: Crystallographic Analysis of a Prime
Comparator: 4-(Cyclopropanecarboxamido)benzoic
acid

To understand the likely crystal packing of our target molecule, we first examine the
experimentally determined structure of its cyclopropane analogue. The replacement of a

flexible cyclohexane ring with a rigid, strained cyclopropane ring provides a well-defined
starting point for our comparison.

The crystal structure of 4-(Cyclopropanecarboxamido)benzoic acid was determined by Sun,
Ding, and Shao (2012).[1][2] The key findings reveal a structure dominated by strong hydrogen
bonding interactions, which are fundamental to the stability of the crystal lattice.

Key Structural Features:

¢ Centrosymmetric Dimers: Like many carboxylic acids, the molecules form classic
centrosymmetric dimers. This occurs through robust O—H---O hydrogen bonds between the
carboxylic acid groups of two separate molecules, creating a characteristic R22(8) graph set
motif.[1][2]

o One-Dimensional Ribbons: These dimers are further linked into one-dimensional "ribbons™
along the b-axis of the unit cell. This is accomplished via N—H---O hydrogen bonds where
the amide proton of one dimer donates to the amide carbonyl oxygen of an adjacent dimer.

[1][]

e Molecular Conformation: The dihedral angle between the plane of the benzene ring and the
cyclopropane ring is 63.2(1)°.[1][2] This twisted conformation minimizes steric hindrance and
influences the overall packing efficiency.

Table 1: Crystallographic Data for 4-(Cyclopropanecarboxamido)benzoic acid
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Parameter Value Reference
Chemical Formula C11H11NOs3 [1]
Molecular Weight 205.21 g/mol [1]
Crystal System Monoclinic [1]
Space Group P2i/c [1]

a 13.2429 (14) A [1]
b 47704 (5) A [1]
C 16.7983 (18) A [1]
B 111.227 (2)° [1]
Volume (V) 989.21 (18) As [1]
z 4 [1]
Temperature 293 K [1]

| R-factor | 0.041 |[2] |

The diagram below illustrates the fundamental hydrogen bonding pattern that defines the
crystal structure of N-acyl aminobenzoic acids.
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Carboxylic Acid Dimer Formation via Hydrogen Bonds.

“““““““““““““““““““““ | Ho(O=)CR

HO(0=)C-R

N-H---O (Amide)
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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